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Compound of Interest

Compound Name: 1-Allyl-1H-indole-3-carbaldehyde

An In-depth Technical Guide on the Physical Properties of 1-Allyl-1H-indole-3-carbaldehyde

This technical guide provides a focused overview of the known physical properties of 1-Allyl-
1H-indole-3-carbaldehyde, specifically its melting point. This document is intended for
researchers, scientists, and professionals in the field of drug development who require precise
information on the physicochemical characteristics of this compound.

Physical Properties of 1-Allyl-1H-indole-3-
carbaldehyde

The determination of physical properties such as melting and boiling points is a critical first step
in the characterization of a chemical substance. These parameters provide insights into the
purity of the compound and are essential for its handling, formulation, and storage.

Data Presentation

The available quantitative data for the physical properties of 1-Allyl-1H-indole-3-
carbaldehyde are summarized in the table below.

Physical Property Value
Melting Point 73-74 °C[1]
Boiling Point Data not available
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Note: The boiling point for 1-Allyl-1H-indole-3-carbaldehyde is not readily available in the
reviewed literature.

Experimental Protocols

While the specific experimental protocol used to determine the melting point of 1-Allyl-1H-
indole-3-carbaldehyde is not detailed in the available literature, a general and widely
accepted methodology for melting point determination is provided below. This standard
procedure is applicable for crystalline organic solids and is fundamental in chemical analysis.

General Protocol for Melting Point Determination
(Capillary Method)

This protocol describes the use of a melting point apparatus, a standard instrument in most
chemistry laboratories.

1. Sample Preparation:

o Ensure the sample of 1-Allyl-1H-indole-3-carbaldehyde is a fine, dry powder. If necessary,
the sample can be crushed on a watch glass using a spatula.

» Tap the open end of a capillary tube (a thin glass tube sealed at one end) into the powder to
pack a small amount of the sample into the tube.

 Invert the tube and gently tap the sealed end on a hard surface to cause the powder to fall to
the bottom. The packed sample should be approximately 2-3 mm high.

2. Apparatus Setup:

» Place the packed capillary tube into the sample holder of the melting point apparatus.

¢ Set the starting temperature on the apparatus to about 10-15 °C below the expected melting
point (in this case, an initial temperature of around 60 °C would be appropriate).

o Set a slow heating rate, typically 1-2 °C per minute, to ensure thermal equilibrium is
maintained between the sample, the thermometer, and the heating block.

3. Measurement:

o Observe the sample through the magnifying lens of the apparatus as the temperature rises.
» Record the temperature at which the first drop of liquid appears (the onset of melting).
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» Continue to observe and record the temperature at which the entire sample has completely
melted (the end of melting).

» The melting point is reported as a range from the onset to the end of melting. For a pure
compound, this range is typically narrow (0.5-2 °C).

4. Post-Measurement:

» Allow the apparatus to cool before performing another measurement.
e |tis good practice to perform at least two measurements to ensure the reproducibility of the
results.

Workflow Visualization

The following diagram illustrates a generalized workflow for the determination of the physical
properties of a chemical compound, from initial synthesis to final characterization.
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General workflow for determining physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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